Cas no 179051-78-6 (4-Chloropyrimidine Hydrochloride (Technical Grade))

• Product Name: 4-Chloropyrimidine Hydrochloride (Technical Grade)
• CAS No: 179051-78-6
• MF: C₄H₄Cl₂N₂
• MW: 150.993958473206
• MDL: MFCD11870807
• CID: 98109
• PubChem ID: 21922556
• Update Time: 2025-11-02

4-Chloropyrimidine Hydrochloride (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrimidine hydrochloride
• 4-(Aminoethyl)tetrahydropyran
• C4H5Cl3N2
• Pyrimidine, 4-chloro-,hydrochloride (1:1)
• 4-chloranylpyrimidine hydrochloride
• 4-CHLOROPYRIMIDINE (HCL SALT)
• 4-CHLOROPYRIMIDINE HCL
• pyrimidine,4-chloro-hydrochloride
• 4-Chloro pyriMidine hydrochloride(HCL)
• 4-sulfaMoylphenylhydrazine hydrochloride(skpad-1025)
• 4-Chloro-pyrimidine hydrochloride
• 4-Chloropyrimidine Hydrochloride (Technical Grade)

• MDL： MFCD11870807
• Inchi： 1S/C4H3ClN2.ClH/c5-4-1-2-6-3-7-4;/h1-3H;1H
• InChI Key： HBZJVDNETONGIS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CN=1.Cl

Computed Properties

• Exact Mass: 149.97500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 193-194 ºC
• PSA: 25.78000
• LogP: 1.93200

4-Chloropyrimidine Hydrochloride (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 4-Chloropyrimidine Hydrochloride (Technical Grade)

Research Brief on 4-Chloropyrimidine Hydrochloride (Technical Grade) and Its Applications in Chemical Biology and Pharmaceutical Research

The chemical compound 4-Chloropyrimidine Hydrochloride (Technical Grade), with the CAS number 179051-78-6, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, properties, and potential applications in drug discovery and development. The compound serves as a key intermediate in the synthesis of various biologically active molecules, making it a critical component in medicinal chemistry.

Recent studies have highlighted the role of 4-Chloropyrimidine Hydrochloride in the development of kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. Its technical grade purity ensures its suitability for large-scale industrial applications, where cost-effectiveness and scalability are paramount. Researchers have also explored its utility in the synthesis of nucleoside analogs, which are essential in antiviral and anticancer therapies. The compound's reactivity and stability under various conditions make it a preferred choice for synthetic chemists.

One of the most notable advancements in the use of 4-Chloropyrimidine Hydrochloride is its incorporation into high-throughput screening (HTS) assays. These assays are designed to identify potential drug candidates by testing thousands of compounds simultaneously. The technical grade of this compound ensures consistent performance in such assays, reducing variability and enhancing reproducibility. Furthermore, its compatibility with automated synthesis platforms has streamlined the drug discovery process, enabling rapid optimization of lead compounds.

In addition to its applications in drug discovery, 4-Chloropyrimidine Hydrochloride has been investigated for its role in chemical biology studies. Researchers have utilized it as a building block for the synthesis of fluorescent probes and other diagnostic tools. These tools are instrumental in studying biological pathways and identifying novel therapeutic targets. The compound's ability to undergo selective functionalization reactions has opened new avenues for the development of targeted therapies.

Despite its widespread use, challenges remain in the large-scale production and purification of 4-Chloropyrimidine Hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce impurities. Advances in green chemistry have also led to the development of more sustainable production methods, minimizing environmental impact. These innovations are expected to further enhance the compound's accessibility and utility in pharmaceutical research.

In conclusion, 4-Chloropyrimidine Hydrochloride (Technical Grade) continues to play a pivotal role in chemical biology and pharmaceutical research. Its versatility, reactivity, and scalability make it an indispensable tool for scientists working in drug discovery and development. Ongoing research and technological advancements are likely to expand its applications, solidifying its position as a cornerstone in medicinal chemistry. This brief underscores the importance of continued investment in the study and optimization of this compound to unlock its full potential.